Cas no 33692-81-8 (6-chloro-3,8-dinitrophenanthridine)
33692-81-8 structure
Product Name:6-chloro-3,8-dinitrophenanthridine
CAS No:33692-81-8
MF:C13H6ClN3O4
MW:303.657441616058
CID:918287
PubChem ID:283703
Update Time:2025-04-19
6-chloro-3,8-dinitrophenanthridine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-3,8-dinitrophenanthridine
- 3.8-Dinitro-6-chlor-phenanthridin
- 6-Chlor-3,8-dinitro-phenanthridin
- 6-chloro-3,8-dinitro-phenanthridine
- AC1Q20NP
- AG-J-45145
- AR-1H1292
- CTK4H1079
- NSC138753
- DS-005871
- 33692-81-8
- SCHEMBL10815968
- NSC-138753
- DTXSID70300761
-
- Inchi: 1S/C13H6ClN3O4/c14-13-11-5-7(16(18)19)1-3-9(11)10-4-2-8(17(20)21)6-12(10)15-13/h1-6H
- InChI Key: QDKHMKWDHJRERG-UHFFFAOYSA-N
- SMILES: ClC1=C2C=C(C=CC2=C2C=CC(=CC2=N1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 303.00478
- Monoisotopic Mass: 303.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.628
- Boiling Point: 544.7°C at 760 mmHg
- Flash Point: 283.2°C
- Refractive Index: 1.776
- PSA: 99.17
- LogP: 4.90420
6-chloro-3,8-dinitrophenanthridine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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